Cas no 761352-88-9 (Ethanol,2-[(5-ethyl-2-benzothiazolyl)amino]-)

Ethanol,2-[(5-ethyl-2-benzothiazolyl)amino]- structure
761352-88-9 structure
Product Name:Ethanol,2-[(5-ethyl-2-benzothiazolyl)amino]-
CAS No:761352-88-9
MF:C11H14N2OS
MW:222.306661128998
CID:550041
PubChem ID:12891932
Update Time:2025-04-19

Ethanol,2-[(5-ethyl-2-benzothiazolyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2-[(5-ethyl-2-benzothiazolyl)amino]-
    • Ethanol, 2-[(5-ethyl-2-benzothiazolyl)amino]- (9CI)
    • 2-[(5-Ethyl-1,3-benzothiazol-2-yl)amino]ethanol
    • 761352-88-9
    • Inchi: 1S/C11H14N2OS/c1-2-8-3-4-10-9(7-8)13-11(15-10)12-5-6-14/h3-4,7,14H,2,5-6H2,1H3,(H,12,13)
    • InChI Key: XTQXNBBCQIQHSQ-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=C(C=CC1=2)CC)NCCO

Computed Properties

  • Exact Mass: 222.08268425g/mol
  • Monoisotopic Mass: 222.08268425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 73.4Ų
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